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A versatile fluorinated building block, 6-Fluoronaphthalen-2-amine, is a key intermediate in
the synthesis of complex molecules for the pharmaceutical, agrochemical, and advanced
materials sectors. Its strategic incorporation of a fluorine atom can significantly enhance the
metabolic stability and binding affinity of target compounds, making it a molecule of high
interest for drug discovery and development professionals.

This technical guide provides a comprehensive overview of the commercial availability and
purity of 6-Fluoronaphthalen-2-amine. While this compound is readily available from various
suppliers, detailed public information regarding its specific synthetic protocols and its direct
involvement in biological signaling pathways is limited. The information presented herein is
based on currently accessible data from chemical suppliers and general principles of medicinal
and synthetic chemistry.

Commercial Availability and Purity

6-Fluoronaphthalen-2-amine is commercially available from a range of chemical suppliers,
typically with purities of 95% or greater. Researchers can procure this compound in quantities
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ranging from milligrams to grams, with some suppliers offering certificates of analysis that may
include NMR and HPLC data upon request.

Below is a summary of representative commercial sources for 6-Fluoronaphthalen-2-amine:

. Molecular ] Available
Supplier CAS Number Purity .
Formula Quantities
BLD Pharm 13916-91-1 Ci1oHsFN >97% Inquire
100mg, 250mg,
Chemenu 13916-91-1 C1oHsFN 95% L
g
CP Lab Safety Not Specified Ci1oHsFN 95% 100 mg

Note: Availability and purity levels are subject to change. It is recommended to consult the
suppliers directly for the most current information.

Physicochemical Properties

Property Value
Molecular Formula CioHsFN
Molecular Weight 161.18 g/mol
CAS Number 13916-91-1
Appearance Typically a solid

Store in a cool, dry, well-ventilated area away
Storage ) )
from incompatible substances.

Synthetic Considerations

While a specific, detailed, and publicly available experimental protocol for the synthesis of 6-
Fluoronaphthalen-2-amine has not been identified in the surveyed literature, established
methods in synthetic organic chemistry provide a likely route to its preparation. The Buchwald-
Hartwig amination reaction is a powerful and widely used method for the formation of carbon-
nitrogen bonds with aryl halides.[1] This reaction would likely be the method of choice for the
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synthesis of 6-Fluoronaphthalen-2-amine, potentially starting from a precursor such as 2-
bromo-6-fluoronaphthalene and a suitable ammonia equivalent.

A generalized workflow for a potential Buchwald-Hartwig amination approach is presented
below. It is crucial to note that this is a hypothetical pathway and would require optimization of
specific reagents and conditions.
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Starting Materials

Ammonia Equivalent

2-Bromo-6-fluoronaphthalene (e.g., Benzophenone Imine)

Buchwald-Hartwig Amination

Palladium Catalyst
(e.g., Pdz2(dba)s)

l

Phosphine Ligand
(e.g., XPhos)

l

Base
(e.g., NaOtBu)

Click to download full resolution via product page

A potential synthetic workflow for 6-Fluoronaphthalen-2-amine.

Purification and Analytical Characterization
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Following a potential synthesis, purification of 6-Fluoronaphthalen-2-amine would likely
involve standard techniques such as column chromatography on silica gel or recrystallization.

The identity and purity of the final product would be confirmed using a suite of analytical
methods:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would confirm the
chemical structure, with characteristic signals for the aromatic protons and carbons, as well
as the amine group. The fluorine atom would induce characteristic splitting patterns in the
signals of nearby protons and carbons.

o High-Performance Liquid Chromatography (HPLC): HPLC would be used to assess the
purity of the compound. A reversed-phase column with a suitable mobile phase (e.g., a
gradient of acetonitrile and water with a modifier like trifluoroacetic acid) would likely be
employed.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound.

Applications in Research and Drug Discovery

6-Fluoronaphthalen-2-amine serves as a valuable building block in medicinal chemistry. The
introduction of a fluorine atom into a molecule can favorably alter its pharmacokinetic and
pharmacodynamic properties.[2][3] Specifically, fluorination can:

» Enhance Metabolic Stability: The strong carbon-fluorine bond can block sites of metabolism,
increasing the half-life of a drug.

» Improve Binding Affinity: The high electronegativity of fluorine can lead to favorable
interactions with biological targets.

» Modulate Lipophilicity: Fluorine substitution can alter the lipophilicity of a molecule, which
can affect its absorption, distribution, metabolism, and excretion (ADME) properties.

While specific examples of marketed drugs containing the 6-Fluoronaphthalen-2-amine
moiety are not readily identifiable, its structural features make it an attractive starting material
for the synthesis of kinase inhibitors and other targeted therapies. The naphthalene scaffold is
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a common feature in many biologically active compounds, and the amine functionality provides
a convenient point for further chemical elaboration to explore structure-activity relationships.

Signaling Pathways and Experimental Workflows

At present, there is no publicly available information that directly implicates 6-
Fluoronaphthalen-2-amine in a specific biological signaling pathway or provides a detailed
experimental workflow for its use in a biological context. Its role appears to be primarily that of
a synthetic intermediate for the creation of more complex molecules that are then evaluated for
their biological activity.

The logical workflow for the utilization of this compound in a drug discovery program would be
as follows:
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General workflow for the use of 6-Fluoronaphthalen-2-amine in drug discovery.

In conclusion, 6-Fluoronaphthalen-2-amine is a commercially accessible and valuable
building block for chemical synthesis, particularly in the field of medicinal chemistry. While
specific, detailed experimental protocols for its synthesis and biological applications are not
widely disseminated in the public domain, its utility as a precursor for the development of novel
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therapeutic agents is clear. Researchers and drug development professionals can leverage this
compound to create libraries of novel molecules for biological screening and lead optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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